Cas no 1204810-29-6 (3-Bromo-7,8-difluoro-4-hydroxyquinoline)

• Product Name: 3-Bromo-7,8-difluoro-4-hydroxyquinoline
• CAS No: 1204810-29-6
• MF: C₉H₄BrF₂NO
• MW: 260.03496837616
• CID: 2853930
• PubChem ID: 45599573
• Update Time: 2024-02-29

3-Bromo-7,8-difluoro-4-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7,8-difluoro-4-hydroxyquinoline
• 4-Quinolinol, 3-bromo-7,8-difluoro-

• Inchi： 1S/C9H4BrF2NO/c10-5-3-13-8-4(9(5)14)1-2-6(11)7(8)12/h1-3H,(H,13,14)
• InChI Key： JLGWWDCXQHEUDE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(F)C=2F)C(O)=C(Br)C=1

Computed Properties

• Exact Mass: 258.94443g/mol
• Monoisotopic Mass: 258.94443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones